2-(2-chloro-6-fluorophenyl)-N-(2-ethylphenyl)acetamide

• Molecular Formula: C16H15ClFNO
• Molecular Weight: 291.75 g/mol
• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C16H15ClFNO/c1-2-11-6-3-4-9-15(11)19-16(20)10-12-13(17)7-5-8-14(12)18/h3-9H,2,10H2,1H3,(H,19,20)
• InChI Key: GPVUAWMRIOOPMN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CC2=C(C=CC=C2Cl)F

Description

2-(2-chloro-6-fluorophenyl)-N-(2-ethylphenyl)acetamide is an organic compound that belongs to the class of acetamides. This compound is characterized by the presence of a chloro and fluoro substituent on the phenyl ring, as well as an ethyl group on the other phenyl ring. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-chloro-6-fluorophenyl)-N-(2-ethylphenyl)acetamide typically involves the reaction of 2-chloro-6-fluoroaniline with 2-ethylbenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to yield the desired acetamide compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yield and purity, often involving advanced techniques such as continuous flow reactors and automated synthesis systems.

Chemical Reactions Analysis

Types of Reactions

2-(2-chloro-6-fluorophenyl)-N-(2-ethylphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxide derivatives.

Reduction: Reduction reactions can convert the acetamide group to an amine.

Substitution: Halogen atoms on the phenyl ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) under mild conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Major Products Formed

Oxidation: N-oxide derivatives.

Reduction: Corresponding amine compounds.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(2-chloro-6-fluorophenyl)-N-(2-ethylphenyl)acetamide is utilized in several scientific research fields:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug development.

Industry: Employed in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(2-chloro-6-fluorophenyl)-N-(2-ethylphenyl)acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(2-chlorophenyl)-N-(2-ethylphenyl)acetamide
• 2-(2-fluorophenyl)-N-(2-ethylphenyl)acetamide
• 2-(2-chloro-6-fluorophenyl)-N-(2-methylphenyl)acetamide

Uniqueness

2-(2-chloro-6-fluorophenyl)-N-(2-ethylphenyl)acetamide is unique due to the presence of both chloro and fluoro substituents on the phenyl ring, which can significantly influence its chemical reactivity and biological activity compared to similar compounds.